![molecular formula C26H18O5 B3821317 2,2'-[(3-methoxyphenyl)methylene]bis(1H-indene-1,3(2H)-dione)](/img/structure/B3821317.png)
2,2'-[(3-methoxyphenyl)methylene]bis(1H-indene-1,3(2H)-dione)
Description
The compound “2,2’-[(3-methoxyphenyl)methylene]bis(1H-indene-1,3(2H)-dione)” is a complex organic molecule. It contains two indene-1,3-dione units, which are connected by a methylene bridge that is further substituted with a 3-methoxyphenyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, indane-1,3-dione, a related compound, is known to be a versatile building block in numerous applications ranging from biosensing, bioactivity, bioimaging to electronics or photopolymerization . It’s plausible that similar methods could be adapted for the synthesis of “2,2’-[(3-methoxyphenyl)methylene]bis(1H-indene-1,3(2H)-dione)”.Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains two indene-1,3-dione units, which are bicyclic structures composed of a benzene ring fused to a five-membered ring containing two carbonyl groups . These units are connected by a methylene bridge that is further substituted with a 3-methoxyphenyl group .properties
IUPAC Name |
2-[(1,3-dioxoinden-2-yl)-(3-methoxyphenyl)methyl]indene-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18O5/c1-31-15-8-6-7-14(13-15)20(21-23(27)16-9-2-3-10-17(16)24(21)28)22-25(29)18-11-4-5-12-19(18)26(22)30/h2-13,20-22H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVPVKYCARBDGOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(C2C(=O)C3=CC=CC=C3C2=O)C4C(=O)C5=CC=CC=C5C4=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-[(3-methoxyphenyl)methylene]bis(1H-indene-1,3(2H)-dione) | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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